3-(4-Bromophenoxy)-6-methoxybenzo[b]thiophene

• Molecular Formula: C15H11BrO2S
• Molecular Weight: 335.2 g/mol
• IUPAC Name: 3-(4-bromophenoxy)-6-methoxy-1-benzothiophene
• InChI: InChI=1S/C15H11BrO2S/c1-17-12-6-7-13-14(9-19-15(13)8-12)18-11-4-2-10(16)3-5-11/h2-9H,1H3
• InChI Key: BYLRXMHGSRZCRT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=CS2)OC3=CC=C(C=C3)Br

Description

3-(4-Bromophenoxy)-6-methoxybenzo[b]thiophene is a useful research compound. Its molecular formula is C15H11BrO2S and its molecular weight is 335.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 3-(4-bromophenoxy)-6-methoxybenzo[b]thiophene 1,1-dioxide (2.47 g, 6.73 mmol) in THF (90 mL) was added DIBAL-H (1.0 M in DCM, 33.6 mL, 33.6 mmol) in one portion. The mixture was heated to 75° C. for 2 h after which time the reaction was cooled to room temperature and quenched with EtOAc (32.9 mL, 336 mmol). The resulting solution was stirred for 10 min before carefully adding 75 mL of water and potassium sodium tartrate (33.100 g, 117 mmol). The mixture was vigorously stirred for 10 min and diluted with 75 mL EtOAc. The organic layer was collected, dried with anhydrous MgSO4 and concentrated in vacuo to afford 3-(4-bromophenoxy)-6-methoxybenzo[b]thiophene (1.9 g, 5.67 mmol, 84% yield) as a white solid which was used without further purification. 1H NMR (400 MHz, CDCl3) δ ppm=3.81 (s, 3H), 6.46 (s, 1H), 6.90 (d, J=9.09 Hz, 3H), 7.16-7.22 (m, 1H), 7.31-7.40 (m, 2H), 7.46 (d, J=9.09 Hz, 1H). LC/MS (m/z, MH+): 336.8.

Synthesis routes and methods II

Procedure details

To a solution of 3-(4-bromophenoxy)-6-methoxybenzo[b]thiophene 1,1-dioxide (230 g, 626 mmol) in THF (3450 mL) was added DIBAL-H (1.0 M in DCM, 3132 mL, 3132 mmol). The mixture was heated to 60° C. for 18 hours. The mixture was cooled down to 40° C. DIBAL-H (1.0 M in DCM or Toluene, 500 mL, 500 mmol) was added. The mixture was refluxed for 6 hours. DIBAL-H (1.0 M in DCM, 300 mL, 300 mmol) was added. The mixture was refluxed for 8 hours, after which time the reaction was cooled to 0° C. over 2 hours. EtOAc (1226 mL) was added very slowly. Rochelle salt solution (884 g, 626 mmol in 6000 mL water) was slowly added (over 3 hours). The resulting solution was aged at room temperature for 18 hours. The organic layer was separated from the aqueous layer. The aqueous layer was extracted with EtOAc (1000 mL). The combined organic layer was washed with brined, dried with anhydrous Na2SO4 and concentrated in vacuo to afford 3-(4-bromophenoxy)-6-methoxybenzo[b]thiophene (149.8 g, 446.9 mmol, 71% yield) as a white solid which was used without further purification. 1H NMR (400 MHz, CDCl3) δ ppm=3.81 (s, 3 H), 6.46 (s, 1 H), 6.90 (d, J=9.09 Hz, 3 H), 7.16-7.22 (m, 1 H), 7.31-7.40 (m, 2H), 7.46 (d, J=9.09 Hz, 1 H), LC/MS (m/l, MH+): 336.8.